Cas no 84613-02-5 (Cyclopentanone, 2-[(4-methylphenyl)thio]-)

• Product Name: Cyclopentanone, 2-[(4-methylphenyl)thio]-
• CAS No: 84613-02-5
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 666676
• PubChem ID: 13029223
• Update Time: 2025-04-19

Cyclopentanone, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylcyclopentan-1-one
• CS-0348684
• DTXSID90515678
• AKOS008952901
• 84613-02-5
• EN300-395129
• 2-(P-tolylthio)cyclopentan-1-one
• 2-[(4-Methylphenyl)sulfanyl]cyclopentan-1-one

• Inchi： 1S/C12H14OS/c1-9-5-7-10(8-6-9)14-12-4-2-3-11(12)13/h5-8,12H,2-4H2,1H3
• InChI Key： AZUWSZNBGQQINR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(CCC1)=O

Computed Properties

• Exact Mass: 206.07653624g/mol
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų